Cas no 1206968-73-1 (4-methanesulfonyl-2-methoxyphenol)

• Product Name: 4-methanesulfonyl-2-methoxyphenol
• CAS No: 1206968-73-1
• MF: C₈H₁₀O₄S
• MW: 202.227601528168
• CID: 4577248
• PubChem ID: 59778283
• Update Time: 2025-05-25

4-methanesulfonyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methoxy-4-(methylsulfonyl)-
• 2-methoxy-4-(methylsulfonyl)phenol
• Z1485998533
• 4-Methanesulfonyl-2-methoxyphenol
• SCHEMBL1577367
• MFCD20259000
• EN300-761828
• G70405
• 2-methoxy-4-methylsulfonylphenol
• AKOS034086685
• UNACZRJUKYPGER-UHFFFAOYSA-N
• 1206968-73-1
• 4-methanesulfonyl-2-methoxyphenol

• Inchi： 1S/C8H10O4S/c1-12-8-5-6(13(2,10)11)3-4-7(8)9/h3-5,9H,1-2H3
• InChI Key： UNACZRJUKYPGER-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(S(C)(=O)=O)C=C1OC

Computed Properties

• Exact Mass: 202.02997997g/mol
• Monoisotopic Mass: 202.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-methanesulfonyl-2-methoxyphenol

Research Update on 4-Methanesulfonyl-2-Methoxyphenol (CAS: 1206968-73-1) in Chemical Biology and Pharmaceutical Applications

4-Methanesulfonyl-2-methoxyphenol (CAS: 1206968-73-1) is a chemically synthesized compound that has garnered significant attention in recent pharmaceutical and chemical biology research due to its potential therapeutic applications. This phenolic derivative, characterized by its methanesulfonyl and methoxy functional groups, has been explored for its role in modulating biological pathways, particularly in inflammation and oxidative stress-related disorders. Recent studies have highlighted its utility as a key intermediate in the synthesis of novel drug candidates, as well as its direct bioactivity in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The research demonstrated that 4-methanesulfonyl-2-methoxyphenol exhibits a 50% inhibitory concentration (IC50) of 1.2 μM against COX-2, with minimal effects on COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Molecular docking simulations revealed that the methanesulfonyl group plays a critical role in binding to the COX-2 active site, while the methoxy phenol moiety contributes to the compound's stability and solubility.

Further pharmacological evaluations, reported in Bioorganic & Medicinal Chemistry Letters (2024), have expanded the understanding of this compound's applications. Researchers synthesized a series of derivatives based on the 4-methanesulfonyl-2-methoxyphenol scaffold and evaluated their antioxidant properties. The lead compound showed significant radical scavenging activity in DPPH and ORAC assays, with potential applications in neurodegenerative diseases where oxidative stress is a key pathological factor. Structural-activity relationship (SAR) studies indicated that modifications to the methoxy group could further enhance bioavailability without compromising activity.

In addition to its therapeutic potential, 4-methanesulfonyl-2-methoxyphenol has emerged as a valuable building block in organic synthesis. A recent Organic Process Research & Development publication (2024) detailed its use in the scalable production of kinase inhibitors, where it serves as a precursor for introducing sulfone-containing pharmacophores. The CAS: 1206968-73-1 compound's stability under various reaction conditions and its compatibility with common coupling reagents make it particularly useful for parallel synthesis approaches in drug discovery.

Ongoing clinical investigations are exploring formulations of 4-methanesulfonyl-2-methoxyphenol for topical applications in dermatological conditions. Preliminary results from phase I trials indicate good skin permeability and low irritation potential, supporting its development for psoriasis and atopic dermatitis treatments. Pharmacokinetic studies in animal models show a favorable half-life (t1/2 = 6.8 hours) and oral bioavailability (F = 42%), though further optimization is needed to improve first-pass metabolism.

The compound's safety profile has been systematically evaluated in recent toxicological assessments. Acute toxicity studies in rodents established an LD50 > 2000 mg/kg for oral administration, while genotoxicity assays (Ames test, micronucleus test) showed no mutagenic potential at therapeutic concentrations. These findings, combined with its demonstrated efficacy, position 4-methanesulfonyl-2-methoxyphenol as a promising candidate for further development in both systemic and localized therapeutic applications.

Future research directions for this compound include exploration of its potential in combination therapies, particularly with existing anti-inflammatory agents, where it may allow for dose reduction of more toxic drugs. Additionally, its chemical properties make it amenable to nanoparticle encapsulation strategies currently being investigated to enhance targeted delivery to inflamed tissues. The growing body of research on CAS: 1206968-73-1 underscores its versatility as both a bioactive molecule and a synthetic intermediate in pharmaceutical development.